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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B118952

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of isodecyl diphenyl
phosphate (IDPP), a widely used organophosphate ester. This document details its chemical
identity, physical and chemical properties, and common applications, with a focus on its roles
as a flame retardant and plasticizer. Furthermore, it delves into the available toxicological data,
including detailed experimental protocols from key studies, to provide a thorough
understanding of its biological effects.

Chemical Identity: Synonyms and Trade Names

Isodecyl diphenyl phosphate is known by a variety of synonyms and trade names in
industrial and scientific contexts. Accurate identification is crucial for researchers and
professionals in the field.

A comprehensive list of these identifiers is provided in Table 1. The most common chemical
name is isodecyl diphenyl phosphate, and it is frequently referred to by the acronym IDPP.[1]
[2][3] Commercially, it is available under several trade names, including Phosflex 390 and
Santicizer 148.[1][4][5]

Table 1: Synonyms and Trade Names of Isodecyl Diphenyl Phosphate
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Type Identifier Reference
IUPAC Name E;S:r;ﬁlonyl diphenyl [1]5]
CAS Number 29761-21-5 [4][6][7]
Synonyms Diphenyl isodecyl phosphate [1][41[6]
Isodecyldiphenyl phosphate [1114]

Phosphoric acid, isodecyl

diphenyl ester L]

(8-

Methylnonyl)diphenylphosphat  [5][8]

e

CCRIS 4830 [1]4]

HSDB 6797 [1]4]

IDPP (112171

Trade Names Phosflex 390 [11[415]
Santicizer 148 [4][5]

Santicizer C 148 [1][2][4]

Diacizer D 148 [1][4]

ELRASA™ - IDDPP

DPDP [6]

Physicochemical Properties

Understanding the physical and chemical properties of isodecyl diphenyl phosphate is

essential for its handling, formulation, and assessment of its environmental fate. A summary of

key quantitative data is presented in Table 2. IDPP is a viscous, colorless to pale yellow liquid

with low volatility and water solubility.[4][5][7]
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Table 2: Physicochemical Properties of Isodecyl Diphenyl Phosphate

Property Value Reference

Molecular Formula C22H3104P [4161[71

Molecular Weight 390.45 g/mol 4116191
Clear, colorless to pale yellow

Appearance o [4][7]
liquid

Density 1.070 - 1.080 g/cm3 at 20°C [61[7]

. ' >250°C; 245°C at 10 mmHg

Boiling Point [61[7]
(decomposes)

Melting Point -34.9°C [6]1[8]

Water Solubility 11.2 pg/L at 23.5°C [6][8]

Vapor Pressure 66.7 Pa at 200°C [6][8]

LogP (Octanol-Water Partition

o 6.11 at 25°C [6][8]

Coefficient)

Flash Point 465°F (240.5°C) [6]

Viscosity 25-30 mPa:-s at 25°C [6]

Applications

Isodecyl diphenyl phosphate is a versatile compound primarily used as a flame retardant and
a plasticizer in a variety of polymers.[4][7]

o Flame Retardant: IDPP is incorporated into plastics, such as PVC and rubber, to enhance
their fire resistance.[7] It functions through both condensed-phase and gas-phase
mechanisms. In the condensed phase, upon heating, it promotes the formation of a
protective char layer that insulates the underlying material from heat and oxygen.[10] In the
gas phase, it can release phosphorus-containing radicals that quench the high-energy
radicals responsible for flame propagation.[8][10]
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» Plasticizer: As a plasticizer, IDPP improves the flexibility, durability, and processability of
polymers like PVC.[7][11] This makes it suitable for applications such as wire and cable
insulation, coatings, and adhesives.[7][12]

o Other Uses: It also finds application as an anti-wear and extreme pressure additive in
lubricants and as a component in adhesives and sealants to improve flexibility and thermal
stability.[7]

Toxicological Profile and Experimental Protocols

The toxicological effects of isodecyl diphenyl phosphate have been investigated in various
studies. A key study conducted by the National Institute of Environmental Health Sciences
(NIEHS) provides valuable insights into its in vivo biological potency.

In Vivo Repeat Dose Biological Potency Study in Rats

A short-term, in vivo study was conducted to assess the biological potency of IDPP in male
Sprague Dawley rats.[4]

Test Substance: Isodecyl diphenyl phosphate (CASRN 29761-21-5). The purity was
approximately 96%, with triphenyl phosphate (3.9%) being a notable impurity.[4]

e Animals: Male Sprague Dawley (Hsd:Sprague Dawley® SD®) rats.[4]

o Administration: The test substance was formulated in corn oil and administered once daily for
four consecutive days via gavage.[4]

o Dose Groups: Six dose levels were tested: O (vehicle control), 66, 132, 264, 527, and 1,054
mg/kg body weight per day.[4]

o Endpoints Assessed: On the fifth day, animals were euthanized, and standard toxicological
measures were assessed. The liver was collected for gene expression analysis using
Affymetrix microarrays.[4] Assessed parameters included:

o Serum cholinesterase activity

o Relative and absolute liver weight
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[e]

Total thyroxine concentration

o

Serum bile salt/acid concentration

Serum total cholesterol concentration

[¢]

[¢]

Serum albumin/globulin ratio

[e]

Serum high-density lipoprotein cholesterol concentration[4]

» A significant and marked decrease in serum cholinesterase activity was observed in all
dosed groups, which is a classic effect of organophosphate compounds.[4]

o Dose-related changes were observed in several clinical pathology and organ weight
measurements, including increased relative and absolute liver weight, and alterations in
serum cholesterol and thyroxine levels.[4]

Signaling Pathways and Mechanisms of Action
Toxicological Mechanism

While a specific, detailed signaling pathway for IDPP toxicity is not yet fully elucidated, the
available data points towards several key mechanisms. The inhibition of cholinesterase is a
primary and well-established effect.[4] Toxicogenomic analysis from the NIEHS study indicated
alterations in gene expression related to metabolic processes and oxidative stress responses
in the liver.[4]

The biodegradation of IDPP in the environment likely proceeds through hydrolysis of the
phosphate ester to form orthophosphate and the corresponding phenolic and alcohol
compounds, which can then be further degraded.[7]

Potential Neurotoxicity

Isodecyl Diphenyl Phosphate (IDPP) Absorption & Distribution }—»‘

Altered Gene Expression
(Metabolic & Stress Pathways)
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Caption: Postulated toxicological pathway of Isodecyl Diphenyl Phosphate.

Flame Retardant Mechanism

The flame retardant action of isodecyl diphenyl phosphate, like other organophosphorus
flame retardants, involves a dual mechanism of action in both the condensed (solid) phase and

the gas phase during combustion.
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Caption: Dual-phase flame retardant mechanism of Isodecyl Diphenyl Phosphate.
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Conclusion

Isodecyl diphenyl phosphate is a commercially significant organophosphate ester with a well-
defined role as a flame retardant and plasticizer. Its physicochemical properties are well-
characterized, facilitating its use in various industrial applications. Toxicological data indicate
that, like other organophosphates, it can inhibit cholinesterase activity and induce metabolic
changes. The mechanisms of its flame retardancy are understood to operate in both the
condensed and gas phases of a fire. For researchers and professionals, a thorough
understanding of its synonyms, properties, and biological effects is paramount for its safe and
effective use. Further research into the specific molecular signaling pathways affected by IDPP
will provide a more complete picture of its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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